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Compound of Interest

Compound Name: Endrin ketone

Cat. No.: B150205 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Endrin ketone, a highly toxic organochlorine compound.

Adherence to these protocols is critical to mitigate risks and ensure operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
Endrin ketone is classified as a highly hazardous substance.[1] Inhalation of dust, skin

contact, or ingestion can lead to severe health effects, including central nervous system

excitation, convulsions, and in severe cases, fatality.[1] Therefore, stringent adherence to PPE

protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling Endrin Ketone
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PPE Category Item Specification

Hand Protection Gloves

Chemical-resistant gloves are

required. Butyl or Neoprene

gloves are recommended.[2]

Always use two pairs of gloves

(double-gloving).[3]

Body Protection Lab Coat/Coveralls

A fully fastened lab coat or

disposable coveralls should be

worn.[1]

Eye Protection Goggles/Face Shield
Chemical splash goggles or a

face shield must be worn.

Respiratory Protection Respirator

An N95 or higher-rated

respirator is required when

handling the powder outside of

a certified chemical fume hood.

Quantitative Safety Data
The following table summarizes the available quantitative toxicity data for Endrin ketone. It is

important to note that comprehensive toxicological data for Endrin ketone is limited, and much

of the available information is for its parent compound, Endrin.

Table 2: Quantitative Toxicity and Exposure Data

Parameter Value Species Route Source

Acute Oral

Toxicity (LD50)
10 mg/kg Rat Oral

Occupational

Exposure Limit

(OEL) for Endrin

0.1 mg/m³ (8-

hour TWA)
Human Inhalation

TWA: Time-Weighted Average
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Experimental Protocol: Safe Handling of Endrin
Ketone Powder
This protocol outlines the essential steps for safely weighing and dissolving Endrin ketone
powder in a laboratory setting.

Materials:

Endrin ketone (solid)

Appropriate solvent

Analytical balance

Spatula

Weighing paper or boat

Beaker or flask

Magnetic stirrer and stir bar (optional)

Certified chemical fume hood

All required PPE (see Table 1)

Decontamination solution (e.g., 10% bleach solution)

Hazardous waste container

Procedure:

Preparation:

Ensure the chemical fume hood is functioning correctly.

Don all required PPE: double gloves, lab coat, and chemical splash goggles. An N95

respirator is also required.
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Cover the work surface within the fume hood with absorbent, disposable bench paper.

Designate a specific area within the fume hood for handling Endrin ketone.

Weighing:

Place the analytical balance inside the chemical fume hood.

Carefully place a pre-tared weighing boat on the balance.

Slowly and carefully transfer the desired amount of Endrin ketone powder to the weighing

boat using a clean spatula. Avoid creating dust.

Once the desired weight is achieved, securely close the primary container of Endrin
ketone.

Dissolving:

Carefully transfer the weighed Endrin ketone powder into a beaker or flask containing the

appropriate solvent.

If necessary, use a magnetic stirrer to facilitate dissolution. Keep the container covered to

the extent possible.

Cleanup:

Carefully wipe down the spatula, weighing boat, and any other contaminated surfaces with

a cloth dampened with a decontamination solution.

Dispose of all contaminated disposable materials (gloves, bench paper, weighing boat) in

a designated hazardous waste container.

Thoroughly wash hands and forearms with soap and water after removing PPE.

Operational and Disposal Plans
A comprehensive plan for the entire lifecycle of Endrin ketone in the laboratory is crucial for

safety and compliance.
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Emergency Spill Response
In the event of a spill, immediate and correct action is critical.

Minor Spill (within a chemical fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent material.

Gently pour a decontamination solution (e.g., 10% bleach) over the absorbent material.

Allow a contact time of at least 20 minutes.

Collect the absorbent material and any contaminated debris and place it in a designated

hazardous waste container.

Wipe the spill area with the decontamination solution, followed by water.

Major Spill (outside of a chemical fume hood):

Evacuate the immediate area.

Alert your institution's emergency response team.

Prevent others from entering the contaminated area.

Provide the emergency response team with the Safety Data Sheet (SDS) for Endrin ketone.

Waste Disposal
All waste contaminated with Endrin ketone must be treated as hazardous waste.

Solid Waste: Collect all contaminated solid materials (e.g., gloves, weighing paper,

absorbent pads) in a clearly labeled, sealed, and puncture-resistant hazardous waste

container.

Liquid Waste: Collect all solutions containing Endrin ketone in a labeled, sealed, and leak-

proof hazardous waste container.
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Disposal: Arrange for the disposal of all hazardous waste through your institution's

environmental health and safety office, following all local, state, and federal regulations.

Workflow and Logical Relationships
The following diagram illustrates the workflow for the safe handling of Endrin ketone, from

preparation to disposal.

Preparation Handling Cleanup & Disposal

Emergency Response
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Caption: Workflow for the safe handling of Endrin ketone.

By implementing these safety protocols and operational plans, researchers can minimize the

risks associated with handling Endrin ketone and maintain a secure laboratory environment.

Always consult your institution's specific safety guidelines and the manufacturer's Safety Data

Sheet for the most current information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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